Cas no 2227205-84-5 (3-iodo-1H-pyrrolo[2,3-c]pyridin-5-amine)

• Product Name: 3-iodo-1H-pyrrolo[2,3-c]pyridin-5-amine
• CAS No: 2227205-84-5
• MF: C₇H₆IN₃
• MW: 259.047112941742
• MDL: MFCD31705393
• CID: 5290560
• PubChem ID: 135396970
• Update Time: 2026-03-10

3-iodo-1H-pyrrolo[2,3-c]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1H-pyrrolo[2,3-c]pyridin-5-amine

• MDL： MFCD31705393
• Inchi： 1S/C7H6IN3/c8-5-2-10-6-3-11-7(9)1-4(5)6/h1-3,10H,(H2,9,11)
• InChI Key： RWBZOGGGZBGHSO-UHFFFAOYSA-N
• SMILES： C1=NC(N)=CC2C(I)=CNC1=2

Additional information on 3-iodo-1H-pyrrolo[2,3-c]pyridin-5-amine

3-Iodo-1H-Pyrrolo[2,3-c]Pyridin-5-Amine: A Comprehensive Overview

3-Iodo-1H-pyrrolo[2,3-c]pyridin-5-amine (CAS No: 2227205-84-5) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their versatile applications in drug discovery and material science. The presence of an iodine atom at the 3-position and an amine group at the 5-position introduces distinct electronic and steric properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 3-iodo-1H-pyrrolo[2,3-c]pyridin-5-amine involves a series of intricate organic reactions, including cyclization and functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocycles, reducing production costs and enhancing purity levels. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 3-iodo-1H-pyrrolo[2,3-c]pyridin-5-amine lies in its potential as a building block for complex molecules with bioactive properties. For instance, this compound has been utilized in the construction of novel kinase inhibitors, which are critical in the development of anticancer therapies. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key oncogenic kinases, such as Aurora kinases and CDKs.

In addition to its role in drug discovery, 3-iodo-1H-pyrrolo[2,3-c]pyridin-5-amine has found applications in materials science, particularly in the design of advanced materials for optoelectronic devices. The compound's aromaticity and conjugated system contribute to its unique electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a structural perspective, 3-Iodo-pyrrolopyridine derivatives exhibit remarkable stability due to their rigid framework and delocalized electron system. This stability is advantageous in both laboratory settings and industrial applications, where prolonged exposure to harsh conditions is often required.

Recent research has also focused on the stereochemical properties of 3-Iodo-pyrrolopyridine, particularly its enantiomeric forms. The development of chiral catalysts has facilitated the asymmetric synthesis of this compound, enabling access to enantiomerically pure samples that are essential for pharmacological studies.

Furthermore, computational chemistry tools have been employed to predict the reactivity and interaction profiles of 3-Iodo-pyrrolopyridine with biological targets. These simulations provide valuable insights into the molecule's binding modes and potential toxicity profiles, aiding researchers in designing safer and more effective drugs.

In conclusion, 3-Iodo-pyrrolo[2,3-c]pyridin-5-amines represent a fascinating class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new potentials for this molecule, solidifying its position as an important tool in modern chemistry.